N-[1-(2-Amino-phenyl)-piperidin-4-yl]-acetamide

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: N-[1-(2-aminophenyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C13H19N3O/c1-10(17)15-11-6-8-16(9-7-11)13-5-3-2-4-12(13)14/h2-5,11H,6-9,14H2,1H3,(H,15,17)
• InChI Key: HCMDHCGHFVZCNE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCN(CC1)C2=CC=CC=C2N

Description

N-[1-(2-Amino-phenyl)-piperidin-4-yl]-acetamide is a useful research compound. Its molecular formula is C13H19N3O and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of N-[1-(2-nitro-phenyl)-piperidin-4-yl]-acetamide (as prepared in the previous step) (55 mg, 0.21 mmol) in methanol (10 mL) was added 10% palladium on carbon (50 mg) and the mixture stirred at RT for 1 h under hydrogen (1 atm). The mixture was filtered through a short column of Celite and the solvent removed in vacuo to yield 48 mg (100%) of the title compound as a purple solid. 1H-NMR (400 MHz, CDCl3): δ 6.82-6.67 (m, 4H), 4.44 (m, 1H), 3.78 (m, 1H), 3.35 (br s, 2H), 3.21 (m, 1H), 2.91 (m, 1H), 2.11 (s, 3H), 2.12-2.04 (m, 2H), 1.75 (br s, 1H), 1.41 (m, 2H). LC-MS (ESI, m/z): Calcd. for C13H20N3O, 234.2 (M+H); found: 234.0.

Synthesis routes and methods II

Procedure details